1-(2-(diethylamino)ethyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 1-[2-(diethylamino)ethyl]-4-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C23H30N4O2S/c1-3-25(4-2)14-15-27-20-11-7-9-18(20)22(24-23(27)29)30-16-21(28)26-13-12-17-8-5-6-10-19(17)26/h5-6,8,10H,3-4,7,9,11-16H2,1-2H3
• InChI Key: ZMLNLHWUYRGRIR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=C(CCC2)C(=NC1=O)SCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C23H30N4O2S
• Molecular Weight: 426.6 g/mol

Description

1-(2-(diethylamino)ethyl)-4-((2-(indolin-1-yl)-2-oxoethyl)thio)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C23H30N4O2S and its molecular weight is 426.58. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Hassaneen et al. (2003) explored polyfunctional fused heterocyclic compounds via indene-1,3-diones. They developed methods for synthesizing compounds with potential pharmacological applications, demonstrating the chemical versatility of heterocyclic chemistries similar to the compound . The research highlighted the synthesis of complex heterocycles which could serve as key intermediates for further chemical transformations, potentially applicable in drug discovery and development (H. Hassaneen et al., 2003).

Green Chemistry in Synthesis

Shi et al. (2018) reported a green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones, demonstrating the importance of environmentally friendly methods in synthesizing pharmacologically relevant compounds. This approach aligns with sustainable practices in chemical synthesis, highlighting the potential for developing new compounds with reduced environmental impact (Taoda Shi et al., 2018).

Anticancer Activity

Al‐Otaibi et al. (2022) utilized electronic structure approaches to investigate a carboxamide derivative's chemical characteristics with antitumor activity. Their work underscores the significance of computational chemistry in evaluating and predicting the bioactivity of new compounds, which could be applicable to understanding the bioactivity of compounds like the one (J. S. Al‐Otaibi et al., 2022).

Antimicrobial and Antifungal Agents

Akhaja and Raval (2012) synthesized and screened a series of tetrahydropyrimidine–isatin hybrids for antibacterial, antifungal, and anti-tubercular activity. Their research contributes to the ongoing search for new antimicrobial agents, illustrating the potential medicinal applications of heterocyclic compounds in treating various infections (T. N. Akhaja & J. Raval, 2012).